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Compound of Interest

Compound Name: Z-D-Phe-Pro-OH

Cat. No.: B100556

Despite a comprehensive search of scientific literature and chemical databases, the dipeptide
Z-D-Phe-Pro-OH, chemically identified as N-benzyloxycarbonyl-D-phenylalanyl-L-proline, does
not have any established relevance in the field of neuroscience. Currently, there is no available
data on its biological activity, mechanism of action, or potential therapeutic effects within the
central nervous system.

While the specific compound requested appears to be uninvestigated in a neurological context,
its constituent amino acids, Phenylalanine and Proline, are known to play significant roles in
brain function.

Phenylalanine is an essential amino acid and a precursor for the synthesis of several key
neurotransmitters, including dopamine, norepinephrine, and epinephrine. These
catecholamines are crucial for regulating mood, attention, and the body's stress response.
Deficiencies or metabolic disturbances of phenylalanine can have profound neurological
consequences.

Proline is a unique amino acid that provides structural rigidity to proteins. In the brain, L-proline
is involved in both excitatory and inhibitory neurotransmission and has been a subject of
research for its potential neuroprotective and neuromodulatory properties.[1][2]

The absence of research on Z-D-Phe-Pro-OH in neuroscience means there is no quantitative
data regarding its binding affinities, efficacy in neuronal models, or pharmacokinetic profiles to
summarize. Similarly, no established experimental protocols or signaling pathways involving
this specific dipeptide have been described in the scientific literature.
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Therefore, the creation of an in-depth technical guide, data tables, or pathway diagrams as
requested is not possible at this time due to the lack of foundational research on Z-D-Phe-Pro-
OH in the context of neuroscience. The compound remains a chemically defined entity without
a characterized biological role in this field. Further research would be required to determine if
this dipeptide has any potential significance for researchers, scientists, and drug development
professionals in neuroscience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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